3-fluoro-N-(3-isoxazolylmethyl)-4-methoxybenzamide
Overview
Description
3-fluoro-N-(3-isoxazolylmethyl)-4-methoxybenzamide is a chemical compound that has gained significant attention in scientific research. It has been synthesized using various methods and has shown potential in several applications.
Mechanism of Action
The mechanism of action of 3-fluoro-N-(3-isoxazolylmethyl)-4-methoxybenzamide is not fully understood. However, it has been suggested that the compound interacts with specific enzymes and proteins in the body, leading to its observed effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-fluoro-N-(3-isoxazolylmethyl)-4-methoxybenzamide have been studied extensively. It has been shown to inhibit the activity of specific enzymes and proteins, leading to its observed effects. It has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-fluoro-N-(3-isoxazolylmethyl)-4-methoxybenzamide in lab experiments is its potency. It has shown to be effective at low concentrations, making it a cost-effective option for researchers. However, one of the limitations is its potential toxicity. It is essential to use caution when handling the compound and to follow proper safety protocols.
Future Directions
There are several future directions for the study of 3-fluoro-N-(3-isoxazolylmethyl)-4-methoxybenzamide. One direction is to further investigate its potential in treating Alzheimer's disease. Another direction is to explore its potential in treating other neurodegenerative diseases. Additionally, more research is needed to understand the compound's mechanism of action fully and to identify any potential side effects.
Conclusion:
In conclusion, 3-fluoro-N-(3-isoxazolylmethyl)-4-methoxybenzamide is a chemical compound that has shown potential in several scientific research applications. Its synthesis method has been well-established, and its mechanism of action has been partially understood. The compound has shown promising results in treating cancer and Alzheimer's disease, and more research is needed to explore its full potential. While it has advantages for lab experiments, caution must be taken due to its potential toxicity.
Synthesis Methods
The synthesis of 3-fluoro-N-(3-isoxazolylmethyl)-4-methoxybenzamide has been achieved using different methods. One of the most commonly used methods is the reaction between 3-fluoro-4-methoxybenzoic acid and 3-(chloromethyl)isoxazole in the presence of a base. The reaction yields the desired product, which can be purified using column chromatography.
Scientific Research Applications
3-fluoro-N-(3-isoxazolylmethyl)-4-methoxybenzamide has shown potential in several scientific research applications. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential in treating Alzheimer's disease and has shown to inhibit the aggregation of amyloid-β peptides.
properties
IUPAC Name |
3-fluoro-4-methoxy-N-(1,2-oxazol-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O3/c1-17-11-3-2-8(6-10(11)13)12(16)14-7-9-4-5-18-15-9/h2-6H,7H2,1H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNNFJZZBQUSORX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCC2=NOC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-(3-isoxazolylmethyl)-4-methoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzoic acid](/img/structure/B5128951.png)
![1-[(2,5-dimethoxyphenyl)sulfonyl]-5-nitro-1H-benzimidazole](/img/structure/B5128959.png)
![N-{[2-(1-azepanylcarbonyl)-7-methylimidazo[1,2-a]pyridin-3-yl]methyl}-3-phenyl-1-propanamine](/img/structure/B5128974.png)
![4-({[(6-methyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid](/img/structure/B5128987.png)
![1-{5-[3-(1H-pyrazol-3-yl)phenyl]-2-thienyl}-1-propanone](/img/structure/B5128989.png)
![methyl 1-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}-L-prolinate](/img/structure/B5128994.png)
![N-[4-({[(4-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]-3-methylbenzamide](/img/structure/B5129006.png)
![2-methoxy-N-(2-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]thio}-1,3-benzothiazol-6-yl)benzamide](/img/structure/B5129012.png)
![2-{[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl]amino}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B5129015.png)